Cas no 887408-72-2 (1-Ethyl-5-methyl-1H-pyrazole-4-carboxylic acid)

1-Ethyl-5-methyl-1H-pyrazole-4-carboxylic acid is a pyrazole derivative with significant utility in organic synthesis and pharmaceutical applications. Its structure features a carboxylic acid functional group at the 4-position, enhancing reactivity for further derivatization, such as amide or ester formation. The ethyl and methyl substituents on the pyrazole ring contribute to its stability and influence its electronic properties, making it a versatile intermediate in medicinal chemistry. This compound is particularly valuable in the development of heterocyclic compounds and bioactive molecules. High purity and consistent quality ensure reliable performance in research and industrial processes, supporting its use in drug discovery and fine chemical synthesis.
1-Ethyl-5-methyl-1H-pyrazole-4-carboxylic acid structure
887408-72-2 structure
Product Name:1-Ethyl-5-methyl-1H-pyrazole-4-carboxylic acid
CAS No:887408-72-2
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD02090882
CID:713015
PubChem ID:1075882
Update Time:2025-06-08

1-Ethyl-5-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-5-methyl-1H-pyrazole-4-carboxylic acid
    • 1-ethyl-5-methylpyrazole-4-carboxylic acid
    • 1H-Pyrazole-4-carboxylicacid, 1-ethyl-5-methyl-
    • BB_SC-7533
    • 887408-72-2
    • 1-ethyl-5-methyl-1 h-pyrazole-4-carboxylic acid
    • MFCD02090882
    • AKOS000300850
    • YBGPNVREQFYRCD-UHFFFAOYSA-N
    • Z275170286
    • SCHEMBL3580133
    • 1-Ethyl-5-methyl-1H-pyrazole-4-carboxylicacid
    • F2169-1010
    • 1-Ethyl-5-methyl-pyrazole-4-carboxylic acid
    • DTXSID30360088
    • FT-0757657
    • EN300-83505
    • Y10552
    • BAS 04879378
    • AMY21215
    • AS-55165
    • BB 0259613
    • A861514
    • CS-0262693
    • STK301315
    • BBL013036
    • ALBB-003739
    • DA-29395
    • MDL： MFCD02090882
    • Inchi： 1S/C7H10N2O2/c1-3-9-5(2)6(4-8-9)7(10)11/h4H,3H2,1-2H3,(H,10,11)
    • InChI Key： YBGPNVREQFYRCD-UHFFFAOYSA-N
    • SMILES： OC(C1C=NN(CC)C=1C)=O

Computed Properties

  • Exact Mass: 154.07400
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 305.6°C at 760 mmHg
  • Flash Point: 138.6°C
  • Refractive Index: 1.563
  • PSA: 55.12000
  • LogP: 0.90960

1-Ethyl-5-methyl-1H-pyrazole-4-carboxylic acid Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1-Ethyl-5-methyl-1H-pyrazole-4-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Ethyl-5-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>

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